
3-Octyl Acetate: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Octyl acetate

Cat. No.: B1582175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Octyl acetate, a key fragrance and

flavor ingredient. It covers its chemical identity, physical and chemical properties, synthesis,

applications, and safety information.

Chemical Identity
CAS Number: 4864-61-3[1][2][3][4][5][6]

Chemical Formula: C10H20O2[1][2][3][4]

Molecular Weight: 172.26 g/mol [1][4][5][6][7]

Synonyms:[1][2][4][5]
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Synonym

3-Octanol acetate

octan-3-yl acetate

1-Ethylhexyl acetate

Acetic acid, 1-ethylhexyl ester

Amyl ethyl carbinyl acetate

amylethylcarbinyl acetate

oct-3-yl ethanoate

octane, 3-acetoxy-

3-octanol, acetate

FEMA 3583

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 3-Octyl acetate.
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Property Value

Physical State Colorless liquid[2][7]

Odor
Complex aroma with floral (rose, jasmine), fruity

(apple-lemon, peach), and herbal notes[2][3]

Boiling Point 99 °C at 18 mmHg[3][6][8][9]

Melting Point -65.75 °C (estimate)[3][6]

Density 0.86 g/mL at 25 °C[3][6][8][9]

Refractive Index n20/D 1.415[3][6][8][9]

Flash Point 69 °C (156.2 °F) - closed cup[1][8]

Solubility
Insoluble in water; soluble in organic solvents

like alcohol and fixed oils[2][7]

Vapor Pressure 0.4324 hPa @ 20°C; 0.6429 hPa @ 25°C[4]

Synthesis of 3-Octyl Acetate
3-Octyl acetate is typically synthesized via the Fischer esterification of 3-octanol with acetic

acid or acetic anhydride.[3] This reaction involves the acid-catalyzed condensation of an

alcohol and a carboxylic acid.

General Experimental Protocol: Fischer Esterification
The following is a general protocol for the synthesis of an octyl acetate, based on the principles

of Fischer esterification.[10][11]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 3-octanol and a slight excess of glacial acetic acid.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid.

Reflux: Heat the reaction mixture to reflux for several hours. The reaction progress can be

monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography
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(GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel and wash sequentially with water, a saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Drying and Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium

sulfate or magnesium sulfate). Filter to remove the drying agent and concentrate the solution

under reduced pressure to obtain the crude 3-octyl acetate.

Purification: The crude product can be further purified by fractional distillation under reduced

pressure to yield high-purity 3-octyl acetate.

Reactants

Products

3-Octanol

Acetic Acid

3-Octyl Acetate

Water

Acid Catalyst
(e.g., H₂SO₄)
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Fischer Esterification of 3-Octanol

Applications
3-Octyl acetate is primarily used in the following industries:

Fragrance Industry: It is a versatile ingredient used in perfumes, colognes, soaps, lotions,

and other personal care products.[2][12] It imparts fresh floral and fruity notes, often
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described as having hints of rose, jasmine, apple, and lemon.[2][3] It is also used as a

modifier in floral-herbaceous and minty fragrance types.[3]

Flavor Industry: Due to its pleasant fruity and sweet taste profile, it is used as a flavoring

agent in foods, beverages, and confectionery.[2][12]

Solvent: It can act as a solvent for certain industrial applications, including for nitrocellulose,

oils, and some resins.[12]

Chemical Intermediate: It serves as a precursor in the synthesis of other chemical

compounds.[12]

Quality Control Workflow
The quality of 3-Octyl acetate is crucial for its application in the fragrance and flavor industries.

A typical quality control workflow is outlined below.
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Quality Control Workflow for 3-Octyl Acetate

Safety Information
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Hazard Classification: 3-Octyl acetate is classified as a combustible liquid.[8] It can cause

skin and eye irritation.[8][13]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves and safety glasses.[2][13] Avoid contact with skin and eyes, and

inhalation of vapors.[2]

Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames.

[2][14] Keep containers tightly closed.

First Aid: In case of eye contact, rinse immediately with plenty of water.[13][14] In case of

skin contact, wash off with soap and plenty of water.[13][14] If inhaled, move to fresh air.[13]

If swallowed, rinse mouth with water.[13] Seek medical attention if symptoms persist.[13]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[2][13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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